
Application Notes: C.I. Acid Red 154 for Dyeing
Nylon Fabric

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B15553466 Get Quote

Introduction

C.I. Acid Red 154, a double azo acid dye, is utilized for dyeing protein and polyamide fibers

such as silk, wool, and nylon.[1][2] Its molecular structure contains sulphonic acid groups,

which are typically present as sodium sulphonate salts. These groups enhance water solubility

and provide the dye molecule with a negative charge, making it suitable for dyeing fibers with

cationic sites.[3][4] This document provides detailed application notes and protocols for dyeing

nylon fabric with C.I. Acid Red 154, intended for researchers and scientists.

Mechanism of Dyeing

The dyeing of nylon with acid dyes is governed by an ionic bonding mechanism. In an acidic

dyebath, the amino end groups (-NH2) of the nylon polymer chain become protonated, creating

cationic sites (-NH3+).[4][5] The anionic dye molecules (D-SO3-) are then attracted to these

positively charged sites, forming strong ionic bonds.[3] Additionally, weaker forces such as

hydrogen bonds and van der Waals forces contribute to the overall dye-fiber interaction.[3][4]

The strength of these bonds results in dyeings with good fastness properties.[3]

Key Parameters Influencing Dyeing

Several factors critically influence the success of dyeing nylon with C.I. Acid Red 154:

pH: The pH of the dyebath is the most critical factor.[6] An acidic environment (typically pH 3-

6) is necessary to protonate the amino groups of the nylon fiber, thus creating sites for the
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acid dye to bind.[7][8] Acetic acid, formic acid, or sulfamic acid can be used to control the pH.

[6][9] A pH that is too low can damage the fiber, while a pH that is too high will result in poor

dye uptake and reduced colorfastness.[6]

Temperature: Temperature plays a significant role in dye diffusion and leveling. Dyeing is

typically carried out at temperatures between 90°C and 100°C.[6] The temperature should be

raised gradually (e.g., 1°C/minute in the 65-85°C range) to ensure even dye uptake, as a

rapid increase can cause unlevel dyeing.[9][10] The process must be conducted above the

glass transition temperature of nylon (35-50°C) to allow dye molecules to penetrate the fiber

structure.[10]

Dye Concentration: The concentration of the dye affects the final depth of the shade. Higher

concentrations yield deeper colors but must be managed to avoid unevenness.[6]

Auxiliaries:

Leveling Agents: Anionic or non-ionic leveling agents are often used to control the initial

rate of dye uptake, promoting even and level dyeing.[8][11]

Electrolytes: Neutral salts like sodium sulfate can act as retarding agents, slowing down

the initial dye strike to improve levelness.[4][8]

Physicochemical Properties of C.I. Acid Red 154
Property Value Reference

C.I. Name C.I. Acid Red 154 [1]

C.I. Number 24800 [1]

CAS Number 6507-79-5 [1]

Chemical Class Double Azo [1]

Molecular Formula C40H34N4Na2O10S2 [1]

Molecular Weight 840.83 g/mol [1]

Solubility
Soluble in water (product red

color)
[1][2]
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Typical Fastness Properties on Nylon
Fastness Property Rating (ISO Standards) Reference

Light Fastness 5-6 [2]

Washing (Soaping) - Fading 4 [2]

Washing (Soaping) - Staining 4-5 [2]

Perspiration - Fading 3-4 [2]

Perspiration - Staining 3 [2]

Oxygen Bleaching 4-5 [2]

Seawater 4-5 [2]

Note: Fastness properties can vary depending on the dyeing process, depth of shade, and

finishing treatments.

Experimental Protocols
Materials and Equipment

Nylon fabric (scoured and ready for dyeing)

C.I. Acid Red 154

Acetic Acid (or other suitable acid for pH control)

Leveling agent (anionic)

Sodium Sulfate (optional, as a retarding agent)

Laboratory dyeing machine (e.g., Rotadyer or IR dyer)

Beakers, pipettes, and measuring cylinders

pH meter

Digital balance
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Water bath or heating mantle

Glass rod

Protocol 1: Standard Exhaust Dyeing of Nylon

This protocol is for a laboratory-scale exhaust dyeing process.

1. Recipe Calculation:

Dye: 1.0% on weight of fabric (owf)

Acetic Acid (80%): 1.0 g/L

Leveling Agent: 1.0 g/L

Material to Liquor Ratio (M:L): 1:20[12]

pH Target: 4.5 - 5.5[12]

2. Dyebath Preparation:

Weigh 5 grams of the scoured nylon fabric.

Calculate the total liquor volume required: 5 g fabric × 20 = 100 mL.[12]

In a beaker, add the required amount of water.

Add the calculated amount of leveling agent and stir until dissolved.[12]

Add the pre-dissolved C.I. Acid Red 154 solution and mix well.

Add the acetic acid to adjust the pH to the target range of 4.5-5.5.[12]

Add any remaining water to reach the final liquor volume of 100 mL.

3. Dyeing Procedure:

Place the nylon fabric sample into the dyebath at room temperature (approx. 40°C).[8][10]
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Place the vessel in the dyeing machine.

Gradually raise the temperature to 95-100°C over 30-45 minutes (approx. 2°C/minute).[8]

Hold the temperature at 95-100°C for 30-60 minutes to allow for dye fixation.[8][12]

Cool the dyebath down to approximately 60-70°C.

Remove the fabric from the dyebath.

4. After-treatment:

Rinse the dyed fabric thoroughly with cold water.

Perform a hot wash with a non-ionic detergent (e.g., 1 g/L at 60°C for 15 minutes) to remove

any unfixed dye.

Rinse again with cold water until the water runs clear.

Squeeze out excess water and allow the fabric to air dry.
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Caption: Ionic interaction between C.I. Acid Red 154 and nylon fiber.
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Caption: Step-by-step workflow for the exhaust dyeing of nylon fabric.
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Caption: Factors influencing the quality of nylon dyeing with acid dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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